Cas no 64594-36-1 (N,N-Diethyl-2-{[(methylamino)methyl]sulfanyl}ethan-1-amine)
64594-36-1 structure
Product Name:N,N-Diethyl-2-{[(methylamino)methyl]sulfanyl}ethan-1-amine
CAS No:64594-36-1
MF:C8H20N2S
MW:176.322800636292
CID:2792383
PubChem ID:71371611
Update Time:2025-04-21
N,N-Diethyl-2-{[(methylamino)methyl]sulfanyl}ethan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 64594-36-1
- DTXSID10794529
- N,N-Diethyl-2-{[(methylamino)methyl]sulfanyl}ethan-1-amine
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- Inchi: 1S/C8H20N2S/c1-4-10(5-2)6-7-11-8-9-3/h9H,4-8H2,1-3H3
- InChI Key: IFXQTQUAOCAGDI-UHFFFAOYSA-N
- SMILES: S(CNC)CCN(CC)CC
Computed Properties
- Exact Mass: 176.13471982Da
- Monoisotopic Mass: 176.13471982Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 74.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 40.6Ų
N,N-Diethyl-2-{[(methylamino)methyl]sulfanyl}ethan-1-amine Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
64594-36-1 (N,N-Diethyl-2-{[(methylamino)methyl]sulfanyl}ethan-1-amine) Related Products
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